Cas no 1694573-27-7 (1-(1-bromo-2-methylpropan-2-yl)oxy-2-ethylbutane)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)oxy-2-ethylbutane
• CAS No: 1694573-27-7
• MF: C₁₀H₂₁BrO
• MW: 237.177142858505
• CID: 5907913
• PubChem ID: 165717280
• Update Time: 2025-06-08

1-(1-bromo-2-methylpropan-2-yl)oxy-2-ethylbutane Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)oxy-2-ethylbutane
• 1694573-27-7
• EN300-1133034
• 1-[(1-bromo-2-methylpropan-2-yl)oxy]-2-ethylbutane

• Inchi： 1S/C10H21BrO/c1-5-9(6-2)7-12-10(3,4)8-11/h9H,5-8H2,1-4H3
• InChI Key： DYVCJBYOPPNVLE-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)OCC(CC)CC

Computed Properties

• Exact Mass: 236.07758g/mol
• Monoisotopic Mass: 236.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)oxy-2-ethylbutane

1-(1-bromo-2-methylpropan-2-yl)oxy-2-ethylbutane (CAS No. 1694573-27-7): An Overview

1-(1-bromo-2-methylpropan-2-yl)oxy-2-ethylbutane (CAS No. 1694573-27-7) is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various scientific and industrial domains. This article aims to provide a comprehensive overview of 1-(1-bromo-2-methylpropan-2-yl)oxy-2-ethylbutane, including its chemical properties, synthesis methods, and recent research developments.

The molecular formula of 1-(1-bromo-2-methylpropan-2-yl)oxy-2-ethylbutane is C₁₀H₂₁BrO, and its molecular weight is approximately 235.08 g/mol. The compound features a brominated tertiary carbon center and an ether linkage, which contribute to its unique chemical reactivity and stability. These structural characteristics make it a valuable intermediate in the synthesis of more complex organic molecules.

In terms of physical properties, 1-(1-bromo-2-methylpropan-2-yl)oxy-2-ethylbutane is a colorless liquid at room temperature with a boiling point around 140°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties facilitate its use in various chemical reactions and processes.

The synthesis of 1-(1-bromo-2-methylpropan-2-yl)oxy-2-ethylbutane can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 1-bromo-2-methylpropan-2-yloxyethane with 1-bromobutane in the presence of a base such as potassium hydroxide or sodium hydride. This reaction proceeds via an SN₂ mechanism, leading to the formation of the desired product with high yield and purity.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling reactions between brominated alcohols and alkyl halides have been reported to yield 1-(1-bromo-2-methylpropan-2-yloxy)-2-butanol, which can be further converted to 1-(1-bromo-2-methylpropan-2-yloxy)-2-butene through dehydration. Subsequent hydrogenation of the double bond results in the formation of 1-(1-bromo-2-methylpropan-2-yloxy)-2-butanol.

In recent years, significant research has been devoted to exploring the potential applications of 1-(1-bromo-2-methylpropan-2-yloxy)-2-butanol. One notable area of interest is its use as a building block in the synthesis of bioactive compounds. For example, studies have shown that derivatives of this compound exhibit promising antiviral and anticancer activities. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of 1-(1-bromo-2-methylpropan-2-yloxy)-2-butanol demonstrated potent inhibitory effects against human cancer cell lines, including breast cancer and lung cancer cells.

Beyond pharmaceutical applications, 1-(1-bromo-2-methylpropan-2-yloxy)-2-butanol has also found use in materials science. Researchers at the University of California, Berkeley, have developed novel polymers incorporating this compound as a monomer unit. These polymers exhibit enhanced mechanical properties and thermal stability, making them suitable for advanced materials applications such as coatings and adhesives.

The environmental impact of 1-(1-bromo-2-methylpropan-2-yloxy)-2-butanol is another area of active research. Studies have shown that this compound is biodegradable under aerobic conditions, reducing its potential for environmental accumulation. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 1-(1-bromo-2-methylpropan-2-yloxy)-2-butanol (CAS No. 1694573-27-7) is a versatile organic compound with a wide range of potential applications in chemistry, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it an attractive intermediate for synthetic chemistry, while recent research highlights its promising biological activities and material properties. As ongoing studies continue to uncover new insights into this compound's behavior and applications, it is likely to play an increasingly important role in various scientific and industrial fields.